Cas no 105343-79-1 (2-Pyrimidinecarboxylicacid, 5-heptyl-)

• Product Name: 2-Pyrimidinecarboxylicacid, 5-heptyl-
• CAS No: 105343-79-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 126691
• PubChem ID: 13660574
• Update Time: 2025-04-18

2-Pyrimidinecarboxylicacid, 5-heptyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxylicacid, 5-heptyl-
• 2-Pyrimidinecarboxylic acid, 5-heptyl- (9CI)
• 5-heptylpyrimidine-2-carboxylic acid
• 5-HEPTYLPYRIMIDINE-2-CARBOXYLICACID
• DTXSID00546054
• SCHEMBL9476450
• 105343-79-1

• Inchi： 1S/C12H18N2O2/c1-2-3-4-5-6-7-10-8-13-11(12(15)16)14-9-10/h8-9H,2-7H2,1H3,(H,15,16)
• InChI Key： HAXNGJJKAVMCOG-UHFFFAOYSA-N
• SMILES： OC(C1=NC=C(C=N1)CCCCCCC)=O

Computed Properties

• Exact Mass: 222.13694
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08
• LogP: 2.68770